Cas no 956869-95-7 (Euscaphin B)

• Product Name: Euscaphin B
• CAS No: 956869-95-7
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 837513
• PubChem ID: 91885086
• Update Time: 2024-10-25

Euscaphin B Chemical and Physical Properties

Names and Identifiers

• Euscaphin B
• (1S,3R,6S)-6-[(1E,3R)-3-Hydroxy-1-buten-1-yl]-6-methoxy-1,5,5-tri methyl-1,3-cyclohexanediol
• (1S,3R,6S)-6-[(1E,3S)-3-Hydroxy-1-buten-1-yl]-6-methoxy-1,5,5-trimethyl-1,3-cyclohexanediol (ACI)
• 3R,5S,6S,7E,9S-3,5,9-Trihydroxy-6-methoxy-7-megastigmene
• (1S,3R,6S)-6-[(E,3R)-3-hydroxybut-1-enyl]-6-methoxy-1,5,5-trimethylcyclohexane-1,3-diol
• 956869-95-7
• (1S,3R,6S)-6-((R,E)-3-Hydroxybut-1-en-1-yl)-6-methoxy-1,5,5-trimethylcyclohexane-1,3-diol
• AKOS032948811
• [ "" ]

• Inchi： 1S/C14H26O4/c1-10(15)6-7-14(18-5)12(2,3)8-11(16)9-13(14,4)17/h6-7,10-11,15-17H,8-9H2,1-5H3/b7-6+/t10-,11+,13-,14-/m0/s1
• InChI Key： UIQSLOCCENWDIG-RGSXYHRHSA-N
• SMILES： [C@@]1(C[C@H](O)CC([C@@]1(OC)/C=C/[C@H](C)O)(C)C)(C)O

Computed Properties

• Exact Mass: 258.18310931g/mol
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 348.2±42.0 °C at 760 mmHg
• Flash Point: 164.4±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Euscaphin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids